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Compound of Interest

Compound Name: Pyraclostrobin-d6

Cat. No.: B1152990 Get Quote

For researchers, scientists, and professionals in drug development, Pyraclostrobin-d6 serves

as a critical analytical tool. This deuterated internal standard is indispensable for the accurate

quantification of its parent compound, pyraclostrobin, a widely utilized strobilurin fungicide. This

guide provides an in-depth look at its core properties, a detailed experimental protocol for its

application, and a visual representation of the parent compound's mechanism of action.

Core Chemical and Physical Data
The fundamental properties of Pyraclostrobin-d6 are summarized below, providing a clear

reference for its use in experimental settings.

Parameter Value

CAS Number 1185141-91-7

Molecular Formula C₁₉H₁₂D₆ClN₄O₃

Molecular Weight 393.89 g/mol

Synonyms

Methyl (N-methoxy)-N-[2-[[1-(4-

chlorophenyl)pyrazol-3-yl]oxymethyl]phenyl-

d6]carbamate

Appearance A solid

Solubility Soluble in Chloroform and Methanol
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Experimental Protocol: Quantification of
Pyraclostrobin in Biological Matrices
The following protocol outlines a typical workflow for the analysis of pyraclostrobin residues in a

given sample matrix, such as agricultural products, using Pyraclostrobin-d6 as an internal

standard. This method commonly employs Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) for its high sensitivity and selectivity.

Sample Preparation (QuEChERS Method)
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

approach for the extraction and cleanup of pesticide residues from various matrices.[1][2][3][4]

[5]

Homogenization: A representative sample (e.g., 10-15 g of fruit or vegetable tissue) is

homogenized.

Extraction: The homogenized sample is placed in a 50 mL centrifuge tube. 10 mL of water

and 10 mL of acetonitrile are added. A known concentration of Pyraclostrobin-d6 internal

standard is spiked into the sample. The tube is shaken vigorously.

Salting Out: A salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate) is

added to induce phase separation. The tube is again shaken and then centrifuged.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile

supernatant is transferred to a d-SPE tube containing a sorbent (e.g., primary secondary

amine - PSA) to remove interfering matrix components. The tube is vortexed and

centrifuged.

Final Extract: The resulting supernatant is collected, and the solvent is evaporated and

reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Separation: The prepared sample is injected into a liquid chromatography

system, typically equipped with a C18 column, to separate pyraclostrobin and

Pyraclostrobin-d6 from other components. A gradient elution with a mobile phase
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consisting of water and an organic solvent (e.g., methanol or acetonitrile) with additives like

formic acid or ammonium formate is commonly used.[5]

Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem

mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific

precursor-to-product ion transitions for both pyraclostrobin and Pyraclostrobin-d6 are

monitored for quantification.

Quantification: The concentration of pyraclostrobin in the original sample is determined by

comparing the peak area ratio of the analyte to the internal standard (Pyraclostrobin-d6)

against a calibration curve prepared with known concentrations of pyraclostrobin and a

constant concentration of the internal standard.

Sample Preparation (QuEChERS) Analysis

Homogenization Extraction & Spiking with Pyraclostrobin-d6 Salting Out & Centrifugation d-SPE Cleanup Final Extract LC-MS/MS Analysis Quantification
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Experimental workflow for Pyraclostrobin analysis.

Mechanism of Action: Inhibition of Mitochondrial
Respiration
Pyraclostrobin belongs to the strobilurin class of fungicides, which act by inhibiting

mitochondrial respiration in fungi.[6][7] Specifically, it targets the Quinone outside (Qo) site of

the cytochrome bc1 complex (Complex III) in the electron transport chain.[8] This binding

blocks the transfer of electrons from ubiquinol to cytochrome c, thereby halting ATP synthesis

and ultimately leading to fungal cell death.[8]
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Pyraclostrobin's inhibition of the electron transport chain.

Recent studies have also explored the off-target effects of pyraclostrobin, including its potential

to induce triglyceride accumulation and mitochondrial dysfunction in non-target organisms,

which appears to occur through mechanisms independent of the canonical PPARγ pathway.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1152990?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC5726929/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[10] These findings highlight the importance of continued research into the broader biological

impacts of this widely used fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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